Cas no 1780754-88-2 (2-Quinazolinecarboxylic acid, 6-bromo-)

• Product Name: 2-Quinazolinecarboxylic acid, 6-bromo-
• CAS No: 1780754-88-2
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• CID: 5403916
• Update Time: 2025-06-08

2-Quinazolinecarboxylic acid, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarboxylic acid, 6-bromo-

• Inchi： 1S/C9H5BrN2O2/c10-6-1-2-7-5(3-6)4-11-8(12-7)9(13)14/h1-4H,(H,13,14)
• InChI Key： DICAKWTWNVWSHG-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=CN=C1C(O)=O

Additional information on 2-Quinazolinecarboxylic acid, 6-bromo-

Recent Advances in the Study of 2-Quinazolinecarboxylic acid, 6-bromo- (CAS: 1780754-88-2)

The compound 2-Quinazolinecarboxylic acid, 6-bromo- (CAS: 1780754-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

Recent studies have highlighted the role of 2-Quinazolinecarboxylic acid, 6-bromo- as a versatile building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of novel quinazoline derivatives, which exhibit promising pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of kinase inhibitors targeting cancer-related pathways.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-Quinazolinecarboxylic acid, 6-bromo-. A team from the University of Cambridge reported a novel catalytic method that reduces byproduct formation and enhances scalability, making it more feasible for industrial applications. This method, detailed in a recent issue of Organic Process Research & Development, could significantly lower production costs.

Biological evaluations of derivatives synthesized from 2-Quinazolinecarboxylic acid, 6-bromo- have revealed its potential in targeting inflammatory and infectious diseases. A study conducted by the National Institutes of Health (NIH) identified several derivatives with potent anti-inflammatory activity, suggesting its utility in developing new therapeutics for conditions such as rheumatoid arthritis.

Despite these promising developments, challenges remain in the clinical translation of these findings. Issues such as bioavailability and toxicity profiles need to be addressed in future research. However, the ongoing studies underscore the compound's significance in drug discovery and its potential to contribute to the next generation of pharmaceuticals.

In conclusion, 2-Quinazolinecarboxylic acid, 6-bromo- (CAS: 1780754-88-2) represents a valuable scaffold in modern medicinal chemistry. Its applications span from oncology to immunology, and continued research is expected to unlock further therapeutic possibilities. This brief serves as a snapshot of the current state of research, providing a foundation for future investigations in this rapidly evolving field.